methyl (2Z)-3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-[(4-methoxyphenyl)sulfonyl]acrylate

• IUPAC Name: methyl (Z)-3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-(4-methoxyphenyl)sulfonylprop-2-enoate
• InChI: InChI=1S/C19H19NO7S/c1-24-14-4-6-15(7-5-14)28(22,23)18(19(21)25-2)12-20-13-3-8-16-17(11-13)27-10-9-26-16/h3-8,11-12,20H,9-10H2,1-2H3/b18-12-
• InChI Key: GSYAZWQKXNKIOB-PDGQHHTCSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C(=CNC2=CC3=C(C=C2)OCCO3)C(=O)OC
• Isomeric SMILES: COC1=CC=C(C=C1)S(=O)(=O)/C(=C\NC2=CC3=C(C=C2)OCCO3)/C(=O)OC
• Molecular Formula: C19H19NO7S
• Molecular Weight: 405.4 g/mol

Description

Methyl (2Z)-3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-[(4-methoxyphenyl)sulfonyl]acrylate is a useful research compound. Its molecular formula is C19H19NO7S and its molecular weight is 405.42. The purity is usually 95%.
BenchChem offers high-quality methyl (2Z)-3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-[(4-methoxyphenyl)sulfonyl]acrylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl (2Z)-3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-[(4-methoxyphenyl)sulfonyl]acrylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Polymer Applications

• Synthesis of Heterocyclic Structures : A study by Jeon and Lee (2008) highlighted the synthesis of 4H-indeno[1,2-b]thiophenes, 8H-indeno[2,1-b]thiophenes, and 8H-indeno[2,1-b]furans with acrylic acid units through aldol-type reactions, serving as precursors for the preparation of complex indenothiophenes and indenofurans having acrylic acid units. This demonstrates the compound's role in generating novel heterocyclic structures via intramolecular Friedel-Crafts reactions (Jeon & Lee, 2008).

• Photochromic Properties in Polymers : Ortyl et al. (2002) synthesized methylacrylate monomers containing azobenzene groups with heterocyclic sulfonamide substituents, used for the preparation of homopolymers and copolymers displaying photochromic properties. This research underscores the utility of such compounds in developing materials with light-responsive characteristics (Ortyl, Janik, & Kucharski, 2002).

• Cyclization Reactions : The work by Rutkauskas, Kantminienė, and Beresnevieius (2008) detailed the cyclization of methyl- and methoxyaminobenzenethiols with acrylic acid, forming benzothiazepin-ones and other cyclized products. This cyclization pathway highlights the compound's role in creating complex molecular structures with potential pharmaceutical applications (Rutkauskas, Kantminienė, & Beresnevieius, 2008).

• Enaminones as Precursors for Pyrimidones : Sokolenko et al. (2017) synthesized methyl 3-(dimethylamino)acrylates containing various groups to produce 2,5-substituted 4(3H)-pyrimidones. The study demonstrates the precursor role of such acrylates in synthesizing pyrimidine derivatives, indicating its significance in medicinal chemistry (Sokolenko et al., 2017).